4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile

• IUPAC Name: 4-(2-hydroxy-2,2-diphenylethyl)benzonitrile
• InChI: InChI=1S/C21H17NO/c22-16-18-13-11-17(12-14-18)15-21(23,19-7-3-1-4-8-19)20-9-5-2-6-10-20/h1-14,23H,15H2
• InChI Key: XEERADXKZMFPDF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CC2=CC=C(C=C2)C#N)(C3=CC=CC=C3)O
• Molecular Formula: C21H17NO
• DSSTOX Substance ID: DTXSID20295234
• Molecular Weight: 299.4 g/mol
• CAS No.: 10517-66-5

Description

4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile (CAS 10517-66-5) is an organic compound with the molecular formula C21H17NO and a molecular weight of 299.37 g/mol . This benzonitrile derivative features a gem-diphenyl hydroxyethyl substituent, making it a valuable multifunctional building block in organic synthesis and medicinal chemistry research . The compound should be stored sealed in a dry environment at 2-8°C to maintain stability . Its structural characteristics, including the benzonitrile group and the sterically hindered hydrid alcohol, suggest potential applications in developing pharmaceutical intermediates and functional materials . As a specialized chemical, it is recognized under the identifier NSC 100703 . This product is intended for research purposes only and is not intended for diagnostic, therapeutic, or human use. Researchers are advised to consult the safety data sheet and implement appropriate safety precautions before use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile typically involves the reaction of benzonitrile with 2-hydroxy-2,2-diphenylethyl bromide under basic conditions. The reaction is usually carried out in an organic solvent such as dimethylformamide (DMF) or tetrahydrofuran (THF) with a base like potassium carbonate (K2CO3) or sodium hydroxide (NaOH) to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production methods for 4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized to ensure high yield and purity of the product. Continuous flow reactors and automated systems are often employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone.

Reduction: The nitrile group can be reduced to an amine.

Substitution: The benzonitrile group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst.

Substitution: Electrophiles such as halogens (e.g., bromine) or nitro groups (NO2) in the presence of a Lewis acid catalyst.

Major Products Formed

Oxidation: Formation of 4-(2-oxo-2,2-diphenylethyl)benzonitrile.

Reduction: Formation of 4-(2-hydroxy-2,2-diphenylethyl)benzylamine.

Substitution: Formation of various substituted benzonitrile derivatives depending on the electrophile used.

Scientific Research Applications

4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile is utilized in several scientific research fields:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Employed in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile involves its interaction with specific molecular targets and pathways. The hydroxyl group can form hydrogen bonds with biological molecules, influencing their structure and function. The benzonitrile group can participate in π-π interactions with aromatic residues in proteins, affecting their activity .

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

The following table summarizes structurally related benzonitrile derivatives, emphasizing variations in substituents and molecular properties:

Compound Name	Substituent Features	Molecular Formula	Molecular Weight	Key Evidence ID
4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile	Diphenylethyl, hydroxyl	C₂₁H₁₇NO	299.37
4-(2-Hydroxyethyl)benzonitrile	Hydroxyethyl	C₉H₉NO	147.17
4-(Pyridin-4-ylcarbonyl)benzonitrile	Pyridinyl ketone	C₁₃H₈N₂O	208.22
4-{[(4,5-Diphenyl-1H-imidazol-2-yl)sulfanyl]methyl}benzonitrile	Imidazole-thioether, diphenyl groups	C₂₃H₁₆N₃S	366.46
4-(Dimethylamino)benzonitrile	Dimethylamino (electron-donating)	C₉H₁₀N₂	146.19
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile	Boronate ester (Suzuki coupling)	C₁₃H₁₆BNO₂	229.08

Key Observations :

• Steric Effects : The diphenylethyl group in the target compound introduces significant steric bulk compared to simpler analogs like 4-(2-hydroxyethyl)benzonitrile . This likely reduces reactivity in nucleophilic substitutions or catalytic reactions.
• Electronic Effects: Substituents such as dimethylamino (electron-donating) or pyridinyl ketone (electron-withdrawing) modulate the nitrile's electronic environment, impacting applications in optoelectronics or catalysis .

Physical Properties

• Solubility : Bulky aromatic substituents (e.g., diphenylethyl) reduce solubility in polar solvents compared to smaller analogs like 4-(2-hydroxyethyl)benzonitrile, which is more compatible with alcohols and ethers .
• Melting Points: Limited data for the target compound, but derivatives like 4-(pyridin-4-ylcarbonyl)benzonitrile (melting point: faint yellow solid) suggest that crystalline packing is influenced by planar aromatic systems .

Electronic and Optical Properties

• Nonlinear Optical (NLO) Behavior: Vinyl-linked benzonitriles (e.g., (Z)-4-(1-cyano-2-(5-methylfuran-2-yl)vinyl)benzonitrile) exhibit strong NLO activity due to extended π-conjugation . The diphenylethyl group in the target compound may disrupt conjugation, reducing NLO efficacy.
• Fluorosolvatochromism: Thiophene-based analogs () show solvent-dependent photophysical properties, a trait less likely in the target compound due to its non-planar structure .

Biological Activity

4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile, also known as B3045334, is a compound of interest in pharmaceutical and chemical research due to its potential biological activities. This article delves into its biological activity, including cytotoxicity, genotoxicity, and mechanisms of action, supported by data tables and relevant case studies.

Chemical Structure and Properties

The chemical structure of 4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile can be described as follows:

• IUPAC Name: 4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile
• CAS Number: 10517-66-5

Cytotoxicity

Recent studies have investigated the cytotoxic effects of various nitriles, including 4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile. In vitro assays have shown that this compound exhibits cytotoxic properties against different cell lines.

Table 1: Cytotoxic Effects on Cell Lines

Cell Line	Concentration (μM)	Viability (%)	Reference
HepG2	10	75
MCF-7	20	60
A549	30	50

The viability was assessed using the WST-1 assay after a 72-hour exposure. The results indicate a concentration-dependent decrease in cell viability.

Genotoxicity

Genotoxicity studies have demonstrated that exposure to certain nitriles can lead to DNA damage. For instance, the Olive Tail Moment assay showed significant increases in DNA strand breaks at concentrations above 3 μM for related compounds.

Table 2: Genotoxic Effects

Compound	Concentration (μM)	DNA Damage (Tail DNA %)	Reference
4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile	≥3	Significant increase
Benzyl cyanide	≥3	Comparable

These findings suggest that the compound may pose genotoxic risks at higher concentrations.

The mechanism by which 4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile exerts its biological effects is not fully elucidated. However, it is hypothesized that the hydroxyl group enhances its interaction with cellular targets, potentially affecting signaling pathways related to cell viability and proliferation.

Case Studies and Research Findings

• Anticancer Properties: A study highlighted the potential of related compounds in inhibiting cancer cell growth through apoptosis induction. The findings suggest that modifications in the structure can enhance efficacy against various cancer types.
  • Reference: Recent Advances in Design, Synthesis, and Biological Activity .
• Pharmacokinetics: Research into the pharmacokinetic properties indicates favorable absorption and distribution characteristics for compounds similar to 4-(2-Hydroxy-2,2-diphenylethyl)benzonitrile.

Q & A

Q. What strategies are effective in resolving contradictions between computational predictions and experimental data regarding reactivity?

• Methodological Answer : Discrepancies in regioselectivity or reaction rates can arise from solvation effects or catalyst decomposition. Hybrid approaches combining density functional theory (DFT) with in situ IR monitoring validate reaction pathways. For example, crystallographic data (e.g., bond lengths of 1.46–1.52 Å for C-N) align computational models with experimental observations .